N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C24H23FN2O4S/c1-17-4-2-6-21(14-17)31-16-24(28)26-20-10-7-18-5-3-13-27(23(18)15-20)32(29,30)22-11-8-19(25)9-12-22/h2,4,6-12,14-15H,3,5,13,16H2,1H3,(H,26,28)
• InChI Key: KXHLMGDFWQWRRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC3=C(CCCN3S(=O)(=O)C4=CC=C(C=C4)F)C=C2
• Molecular Formula: C24H23FN2O4S
• Molecular Weight: 454.5 g/mol

Description

The compound “N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-(3-methylphenoxy)acetamide” is a complex organic molecule. It contains a tetrahydroquinoline group, which is a type of heterocyclic compound (a ring structure containing atoms of at least two different elements), and a fluorobenzenesulfonyl group, which is a type of sulfonyl compound (containing the -SO2- functional group) attached to a fluorinated benzene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the tetrahydroquinoline and fluorobenzenesulfonyl moieties, followed by their coupling. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a tetrahydroquinoline ring, a fluorobenzenesulfonyl group, and a 3-methylphenoxy group. The presence of these functional groups would likely confer specific physical and chemical properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the tetrahydroquinoline, fluorobenzenesulfonyl, and 3-methylphenoxy groups. The exact reactions it could undergo would depend on the specific conditions and reagents present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorobenzenesulfonyl group could increase its lipophilicity, potentially affecting its solubility and distribution in biological systems.

Mechanism of Action

The mechanism of action of this compound, if it has biological activity, would depend on its structure and the specific biological target it interacts with. Without more specific information, it’s difficult to predict the potential mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity (if any). It could potentially be of interest in fields such as medicinal chemistry or materials science, among others.